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Compound of Interest

Compound Name: Nigakilactone C

Cat. No.: B1206246 Get Quote

Essential Safety and Handling Guide for
Nigakilactone C
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of

Nigakilactone C. As a member of the quassinoid family of compounds, Nigakilactone C is

presumed to possess cytotoxic properties, necessitating stringent safety protocols to minimize

exposure and ensure a safe laboratory environment.

Chemical and Toxicological Data
While specific toxicity data for Nigakilactone C is not readily available, the information for

related quassinoids and cytotoxic compounds provides a basis for risk assessment. All

handling procedures should reflect the potential for high toxicity.
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Property Value Source

Molecular Formula C₂₄H₃₄O₇ [1][2]

Molecular Weight 434.52 g/mol [1][2]

Appearance Solid (presumed) Inferred

LD50 (Oral, Rat) of a

quassinoid-rich extract

1293 mg/kg (female), >2000

mg/kg (male)
[3]

IC50 of Eurycomalactone (a

quassinoid) against various

cancer cell lines

0.59 - 0.78 µM [4]

IC50 of Cedronolactone A (a

quassinoid) against P-388

cells

0.0074 µg/mL [5]

Operational Plan: Safe Handling of Nigakilactone C
All personnel must be trained in the safe handling of cytotoxic compounds before working with

Nigakilactone C.

1. Designated Work Area:

All manipulations of Nigakilactone C (weighing, dissolving, and aliquoting) must be

conducted in a designated area, such as a certified chemical fume hood or a Class II

biological safety cabinet, to prevent inhalation of airborne particles.

The work surface should be covered with a disposable, absorbent plastic-backed liner.

2. Personal Protective Equipment (PPE):

Gloves: Two pairs of chemotherapy-grade nitrile gloves should be worn at all times. Change

the outer pair immediately if contaminated.

Gown: A disposable, solid-front, back-closing gown made of a low-permeability fabric.

Eye Protection: Chemical splash goggles and a face shield are mandatory.
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Respiratory Protection: For procedures that may generate aerosols or if working outside of a

containment device, a NIOSH-approved respirator (e.g., N95) is required.

3. Weighing and Reconstitution:

Handle solid Nigakilactone C with extreme care to avoid generating dust.

Use a dedicated set of spatulas and weighing boats.

When dissolving the compound, add the solvent slowly to the vial to avoid splashing.

All solutions should be prepared in a fume hood.

4. Experimental Use:

Clearly label all containers with the compound name, concentration, date, and a "Cytotoxic"

hazard warning.

Use Luer-Lok syringes and needles to prevent accidental disconnection and leakage.

Transport all samples in sealed, secondary containers.

5. Decontamination:

All non-disposable equipment (e.g., glassware, stir bars) must be decontaminated after use.

A common procedure involves soaking in a 10% bleach solution followed by thorough rinsing

with water.

Wipe down the work surface of the fume hood or biosafety cabinet with a suitable

deactivating agent (e.g., 10% bleach solution) followed by 70% ethanol after each use.
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Safe Handling Workflow for Nigakilactone C

Preparation

Experimentation

Post-Experiment

1. Designate Work Area
(Fume Hood/BSC)

2. Don Full PPE

3. Weigh Compound Carefully

4. Dissolve in Solvent

5. Label All Containers

6. Use Luer-Lok Syringes

7. Transport in Secondary Containers

8. Decontaminate Equipment

9. Clean Work Surface

10. Dispose of Waste (See Disposal Plan)
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Disposal Plan
All waste generated from the handling of Nigakilactone C is considered cytotoxic waste and

must be disposed of according to institutional and local regulations.

1. Waste Segregation:

Sharps: All needles, syringes, and contaminated glass Pasteur pipettes must be placed in a

designated, puncture-resistant, and clearly labeled "Cytotoxic Sharps" container.

Solid Waste: Contaminated gloves, gowns, bench liners, and other disposable materials

must be placed in a dedicated, leak-proof, and clearly labeled "Cytotoxic Waste" container

(often a yellow or purple bag within a rigid container).

Liquid Waste: Unused solutions of Nigakilactone C and contaminated solvents should be

collected in a designated, sealed, and clearly labeled "Cytotoxic Liquid Waste" container. Do

not mix with other chemical waste streams unless explicitly permitted by your institution's

environmental health and safety office.

2. Container Management:

Keep all waste containers closed when not in use.

Do not overfill waste containers.

Store waste containers in a secure, designated area away from general laboratory traffic.

3. Final Disposal:

Cytotoxic waste must be collected and disposed of by a licensed hazardous waste

contractor.

Follow your institution's procedures for requesting a hazardous waste pickup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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